Cas no 1036588-32-5 (4-Isopropoxy-3-methoxybenzyl chloride)

• Product name: 4-Isopropoxy-3-methoxybenzyl chloride
• CAS No: 1036588-32-5
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 1097075
• PubChem ID: 14674278

4-Isopropoxy-3-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1-isopropoxy-2-methoxybenzene
• 4-Isopropoxy-3-Methoxybenzyl chloride
• 4-(Chloromethyl)-2-methoxy-1-(1-methylethoxy)benzene
• DB-316628
• 1036588-32-5
• 4-(chloromethyl)-2-methoxy-1-propan-2-yloxybenzene
• 4-Isopropoxy-3-methoxybenzyl chloride

• MDL： MFCD11117590
• Inchi： InChI=1S/C11H15ClO2/c1-8(2)14-10-5-4-9(7-12)6-11(10)13-3/h4-6,8H,7H2,1-3H3
• InChI Key： WFMQREQRKYROEM-UHFFFAOYSA-N
• SMILES： COC1=CC(CCl)=CC=C1OC(C)C

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 288.2±25.0 ºC (760 Torr),
• Flash Point: 97.0±18.4 ºC,
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),